Cas no 1186-73-8 (Trimethyl methanetricarboxylate)

Trimethyl methanetricarboxylate Properties

Names and Identifiers

• Trimethyl methanetricarboxylate
• Methanetricarboxylic acid 1,1,1-trimethyl ester
• Tricarbomethoxymethane
• Trimethylmethanetricarboxylate
• Methanetricarboxylic acid, trimethyl ester
• Trimethyl methane tricarboxylate
• BNOIMFITGLLJTH-UHFFFAOYSA-N
• trimethylmethane tricarboxylic acid
• Methan-tricarbonsaure-trimethylester
• BCP26215
• 1,1,1-trimethyl methanetricarboxylate
• SY029591
• AX8167
• AC2630
• methyl 2,2-bis(methoxycarbonyl)acetate
• DS-2186
• Methanetricarboxylicacid,1,1,1-trimethyl ester
• AC-33874
• AMY7865
• MFCD02178862
• 1186-73-8
• C7H10O6
• SCHEMBL422851
• CS-W023039
• AKOS006276888
• DTXSID80152177
• A804071
• FT-0656031
• DB-061364
• +Expand

• MDL： MFCD02178862
• InChIKey： BNOIMFITGLLJTH-UHFFFAOYSA-N
• Inchi： 1S/C7H10O6/c1-11-5(8)4(6(9)12-2)7(10)13-3/h4H,1-3H3
• SMILES： O(C([H])([H])[H])C(C([H])(C(=O)OC([H])([H])[H])C(=O)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 190.0477
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 190.047738
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 78.9

Experimental Properties

• LogP: -0.87840
• PSA: 78.9
• Refractive Index: 1.5600 (estimate)
• Boiling Point: 242.7 ºC (760 Torr)
• Melting Point: 46-47 ºC
• Flash Point: 91.4±18.2 ºC,
• Solubility: Dissolution (72 g/l) (25 º C),
• Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),